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Compound of Interest

Compound Name: FT113

Cat. No.: B15573709

Application Notes and Protocols for FT113

For Researchers, Scientists, and Drug Development Professionals

Introduction

FT113 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the
de novo synthesis of fatty acids.[1][2] FASN is overexpressed in various cancer types and is
implicated in viral replication, making it a compelling target for therapeutic development.[1]
FT113 has demonstrated significant anti-proliferative activity in cancer cell lines and tumor
growth inhibition in in vivo models.[1][3] These application notes provide detailed protocols for
the preparation of FT113 stock solutions for use in research settings.

Quantitative Data Summary

The following tables summarize the key quantitative data for FT113.

Table 1: Chemical and Physical Properties of FT113
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Property Value Source
Molecular Formula C22H20FN304 [11[3]
Molecular Weight 409.41 g/mol [1][3]
CAS Number 1630808-89-7 [1][3]
Appearance Solid [1]
Purity >98% [1]

ICso0 (FASN) 213 nM [1][2]

Table 2: Solubility of FT113

Solvent Solubility Source
DMSO 62.5 mg/mL (152.66 mM) [3]
Ethanol Soluble [1]
Methanol Soluble [1]
Water Insoluble [2]

Table 3: Stock Solution Preparation Guide (for DMSO)

Desired Stock

. 1 mg FT113 5 mg FT113 10 mg FT113

Concentration

1 mM 2.4425 mL 12.2127 mL 24.4254 mL

5 mM 0.4885 mL 2.4425 mL 4.8851 mL

10 mM 0.2443 mL 1.2213 mL 2.4425 mL

50 mM 0.0489 mL 0.2443 mL 0.4885 mL
Experimental Protocols
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Preparation of a 10 mM FT113 Stock Solution in DMSO

Materials:

FT113 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

o Weighing FT113: Accurately weigh out 1 mg of FT113 powder using an analytical balance
and place it into a sterile microcentrifuge tube.

e Adding DMSO: Using a calibrated micropipette, add 244.3 uL of anhydrous DMSO to the
microcentrifuge tube containing the FT113 powder.

o Dissolving FT113: Tightly cap the tube and vortex thoroughly until the FT113 is completely
dissolved. Gentle warming and sonication can be used to facilitate dissolution if necessary.

[3]

o Storage: Store the 10 mM stock solution at -20°C for short-term storage or at -80°C for long-
term storage.[3] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions

Procedure:
e Thaw the 10 mM FT113 stock solution at room temperature.

» Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or buffer. For example, to prepare a 10 uM working solution, dilute the 10 mM stock
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solution 1:1000.

o Mix the working solution thoroughly by gentle pipetting or inversion.

o Use the freshly prepared working solution for your experiments immediately.
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Caption: Workflow for preparing an FT113 stock solution.
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Caption: FT113 inhibits the FASN signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing a stock solution of FT113 for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573709#preparing-a-stock-solution-of-ft113-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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